Cas no 70539-47-8 (5-[methyl-(4-methylphenyl)sulfonylamino]pentanoic Acid)

• Product Name: 5-[methyl-(4-methylphenyl)sulfonylamino]pentanoic Acid
• CAS No: 70539-47-8
• MF: C₁₃H₁₉NO₄S
• MW: 285.359262704849
• CID: 975291
• PubChem ID: 315244
• Update Time: 2025-04-19

5-[methyl-(4-methylphenyl)sulfonylamino]pentanoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-[methyl-(4-methylphenyl)sulfonylamino]pentanoic Acid
• AC1L7RAB
• NSC239730
• NSC-239730
• 70539-47-8
• 5-[Methyl(4-methylbenzene-1-sulfonyl)amino]pentanoic acid
• DTXSID90311172

• Inchi： 1S/C13H19NO4S/c1-11-6-8-12(9-7-11)19(17,18)14(2)10-4-3-5-13(15)16/h6-9H,3-5,10H2,1-2H3,(H,15,16)
• InChI Key： GGZJRVUIFMAROO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(C)CCCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 285.10357
• Monoisotopic Mass: 285.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 74.68
• LogP: 2.95120